Cas no 1159735-08-6 (1-(But-3-yn-1-yl)-2-methyl-1H-imidazole)

1-(But-3-yn-1-yl)-2-methyl-1H-imidazole is a versatile heterocyclic compound featuring an imidazole core substituted with a but-3-ynyl group at the 1-position and a methyl group at the 2-position. This structure imparts reactivity at both the alkyne and imidazole functionalities, making it a valuable intermediate in organic synthesis and pharmaceutical research. The alkyne group enables click chemistry applications, such as Huisgen cycloadditions, while the methyl-substituted imidazole moiety contributes to its stability and potential biological activity. Its well-defined molecular architecture allows for precise modifications, facilitating its use in the development of novel agrochemicals, ligands, and bioactive molecules. The compound is typically handled under inert conditions due to its alkyne reactivity.
1-(But-3-yn-1-yl)-2-methyl-1H-imidazole structure
1159735-08-6 structure
Product Name:1-(But-3-yn-1-yl)-2-methyl-1H-imidazole
CAS No:1159735-08-6
MF:C8H10N2
MW:134.178401470184
CID:5057945
PubChem ID:42600658
Update Time:2025-06-18

1-(But-3-yn-1-yl)-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(but-3-yn-1-yl)-2-methyl-1H-imidazole
    • 1-but-3-ynyl-2-methylimidazole
    • 1-(3-Butynyl)-2-methyl-1H-imidazole
    • 1-(But-3-yn-1-yl)-2-methyl-1H-imidazole
    • Inchi: 1S/C8H10N2/c1-3-4-6-10-7-5-9-8(10)2/h1,5,7H,4,6H2,2H3
    • InChI Key: ZWIMEHPUNJRYTC-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1C)CCC#C

Computed Properties

  • Exact Mass: 134.084398327g/mol
  • Monoisotopic Mass: 134.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Color/Form: NA
  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 262.5±23.0 °C at 760 mmHg
  • Flash Point: 228.7±28.7 °C

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1-(But-3-yn-1-yl)-2-methyl-1H-imidazole Related Literature

Additional information on 1-(But-3-yn-1-yl)-2-methyl-1H-imidazole

Introduction to 1-(But-3-yn-1-yl)-2-methyl-1H-imidazole (CAS No. 1159735-08-6) and Its Emerging Applications in Chemical Biology

The compound 1-(But-3-yn-1-yl)-2-methyl-1H-imidazole (CAS No. 1159735-08-6) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural framework, combining a butynyl group with a methyl-substituted imidazole core, endows it with distinctive chemical properties that make it a valuable scaffold for the development of novel bioactive agents. This introduction delves into the compound's structural characteristics, synthetic methodologies, and its promising applications in contemporary research.

Structural and Chemical Properties

The molecular structure of 1-(But-3-yn-1-yl)-2-methyl-1H-imidazole consists of a five-membered imidazole ring substituted at the 2-position with a methyl group, while the 1-position is linked to a butynyl moiety. This configuration introduces both electrophilic and nucleophilic centers within the molecule, facilitating diverse chemical reactions and interactions. The presence of the triple bond in the butynyl group enhances its reactivity, making it susceptible to various functionalization strategies such as cross-coupling reactions, which are widely employed in synthetic organic chemistry.

From a physicochemical perspective, the compound exhibits moderate solubility in organic solvents commonly used in biochemical assays, such as dimethyl sulfoxide (DMSO) and acetonitrile. This solubility profile is advantageous for its application in high-throughput screening (HTS) and other automated experimental workflows. Additionally, the electron-rich nature of the imidazole ring suggests potential interactions with biological targets, particularly those involving hydrogen bonding or metal coordination.

Synthetic Approaches to 1-(But-3-yn-1-yl)-2-methyl-1H-imidazole

The synthesis of 1-(But-3-yn-1-yl)-2-methyl-1H-imidazole has been explored through several methodologies, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the condensation of 2-methylimidazole with propargyl bromide or propargyl alcohol under basic conditions, followed by purification via column chromatography. This method leverages the nucleophilic addition of the imidazole nitrogen to the triple bond, forming the desired butynyl-substituted imidazole derivative.

Alternatively, transition-metal-catalyzed cross-coupling reactions have been employed to construct the C-C bond between the imidazole ring and the butynyl group more efficiently. For instance, palladium-catalyzed Sonogashira couplings between 2-methylimidazole and terminal alkynes have demonstrated high regioselectivity and yield under optimized conditions. These catalytic methods not only streamline the synthetic process but also minimize byproduct formation, enhancing overall reaction efficiency.

Recent advances in flow chemistry have further refined the synthesis of 1-(But-3-yn-1-yl)-2-methyl-1H-imidazole, enabling continuous production under controlled conditions. Flow systems offer benefits such as improved reproducibility, scalability, and reduced solvent consumption, making them increasingly attractive for industrial applications. By integrating these technologies into synthetic protocols, researchers can achieve higher throughput and better reproducibility in their experimental designs.

Biological Activities and Therapeutic Potential

The unique structural features of 1-(But-3-yn-1-yl)-2-methyl-1H-imidazole have positioned it as a versatile scaffold for drug discovery efforts. The compound's ability to engage with biological targets has been explored across multiple therapeutic areas. In particular, its interaction with enzymes and receptors has been investigated for potential applications in oncology and inflammatory diseases.

Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases, which are key players in cellular signaling pathways implicated in cancer progression. The butynyl group serves as a handle for further derivatization, allowing researchers to fine-tune binding affinity and selectivity against specific targets. For example, modifications at the 3-position of the butynyl moiety have been shown to modulate potency and reduce off-target effects.

In addition to its kinase inhibition properties, 1-(But-3-yn-1-ylyl)-2-methyl-lH-imidazoles have shown promise in modulating inflammatory responses by interacting with transcription factors and cytokine receptors. The methyl-substituted imidazole core mimics natural bioactive molecules, enabling it to interfere with pathological signaling cascades without significant toxicity. Preclinical studies have highlighted its potential as an anti-inflammatory agent by suppressing pro-inflammatory cytokine production in cellular models.

Emerging research also suggests that this compound may have applications in neurodegenerative diseases due to its ability to cross the blood-brain barrier (BBB). The lipophilic nature of the butynyl group enhances its permeability through this barrier, facilitating access to central nervous system (CNS) targets. Investigations are ongoing to explore its efficacy against neuroinflammatory conditions such as Alzheimer's disease and Parkinson's disease.

Future Directions and Challenges

Despite significant progress in understanding the potential of l-(But-l'-ylnl)-2-methyl-lH-imidazoles, several challenges remain in translating these findings into clinical applications. One major hurdle is optimizing pharmacokinetic properties such as bioavailability, metabolic stability, and distribution within biological systems. Further modifications to improve solubility and reduce immunogenicity are necessary before moving into human trials.

Another area of focus is elucidating structure-function relationships through computational modeling and molecular dynamics simulations. These approaches can help predict how different substituents affect binding affinity and specificity without extensive experimental screening. By integrating computational techniques with experimental data, researchers can accelerate hit-to-drug discovery pipelines significantly.

The development of novel synthetic methodologies remains crucial for expanding libraries of derivatives based on this scaffold. Advances such as photoredox catalysis or biocatalytic strategies could provide greener alternatives to traditional synthetic routes while maintaining high yields and selectivity.

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